Cas no 205638-90-0 (Phosphonic acid, [(2-methyl-1,4-piperazinediyl)bis(methylene)]bis-)

• Product Name: Phosphonic acid, [(2-methyl-1,4-piperazinediyl)bis(methylene)]bis-
• CAS No: 205638-90-0
• MF: C₇H₁₈N₂O₆P₂
• MW: 288.175143718719
• CID: 3899069
• PubChem ID: 86195654
• Update Time: 2025-05-20

Phosphonic acid, [(2-methyl-1,4-piperazinediyl)bis(methylene)]bis- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [(2-methyl-1,4-piperazinediyl)bis(methylene)]bis-
• Phosphonic acid, P,P'-[(2-methyl-1,4-piperazinediyl)bis(methylene)]bis-
• MFCD32857530
• 205638-90-0
• N,N'-2-Methylpiperazinebis(methylene phosphonic acid)
• ((2-Methylpiperazine-1,4-diyl)bis(methylene))bis(phosphonic acid)

• Inchi： 1S/C7H18N2O6P2/c1-7-4-8(5-16(10,11)12)2-3-9(7)6-17(13,14)15/h7H,2-6H2,1H3,(H2,10,11,12)(H2,13,14,15)
• InChI Key： OSVJBFPRHKQWJE-UHFFFAOYSA-N
• SMILES： N1(CP(=O)(O)O)CCN(CP(=O)(O)O)CC1C

Computed Properties

• Exact Mass: 288.06401029Da
• Monoisotopic Mass: 288.06401029Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.5
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on Phosphonic acid, [(2-methyl-1,4-piperazinediyl)bis(methylene)]bis-

Phosphonic acid, [(2-methyl-1,4-piperazinediyl)bis(methylene)]bis- (CAS No. 205638-90-0): A Comprehensive Overview

Phosphonic acid, [(2-methyl-1,4-piperazinediyl)bis(methylene)]bis-, identified by its CAS number CAS No. 205638-90-0, is a compound of significant interest in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and advanced material synthesis. The introduction will delve into the chemical properties, synthesis methods, and emerging research applications of this intriguing molecule.

The molecular structure of Phosphonic acid, [(2-methyl-1,4-piperazinediyl)bis(methylene)]bis- consists of a central piperazine backbone, which is a heterocyclic compound containing two nitrogen atoms in its ring structure. This piperazine moiety is modified with two methyl groups at the 2-position, enhancing its solubility and reactivity. The presence of phosphonic acid groups at both ends of the molecule imparts acidic properties, making it a versatile intermediate in organic synthesis.

In recent years, there has been a growing interest in phosphonic acid derivatives due to their role as chelating agents and their ability to form stable complexes with various metal ions. These complexes have found applications in catalysis, coordination chemistry, and as potential therapeutic agents. The specific configuration of [(2-methyl-1,4-piperazinediyl)bis(methylene)]bis- makes it an excellent candidate for designing novel coordination polymers and metal-organic frameworks (MOFs).

The synthesis of Phosphonic acid, [(2-methyl-1,4-piperazinediyl)bis(methylene)]bis- typically involves multi-step organic reactions starting from readily available precursors. One common synthetic route includes the condensation of 1,4-diaminopiperazine with phosphorous acid derivatives followed by methylation and subsequent hydrolysis to introduce the phosphonic acid groups. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to ensure high yield and purity.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity and stability of complex molecules like [(2-methyl-1,4-piperazinediyl)bis(methylene)]bis-. Molecular modeling studies have revealed that the compound exhibits strong binding affinity for transition metals such as copper and zinc. This property has been exploited in the development of novel anticancer agents that target metal-dependent enzymes involved in tumor growth.

In the realm of materials science, Phosphonic acid, [(2-methyl-1,4-piperazinediyl)bis(methylene)]bis- has shown promise as a building block for designing smart materials with tunable properties. Its ability to form stable complexes with metal ions allows for the creation of stimuli-responsive materials that can change their physical or chemical properties upon exposure to external stimuli such as light or pH changes.

The pharmaceutical industry has also explored the potential of this compound as a lead molecule for drug discovery. Initial studies indicate that derivatives of [(2-methyl-1,4-piperazinediyl)bis(methylene)]bis- exhibit inhibitory activity against various enzymes implicated in inflammatory diseases. Further research is ongoing to optimize its pharmacological profile and develop it into a novel therapeutic agent.

The environmental impact of using Phosphonic acid, [(2-methyl-1,4-piperazinediyl)bis(methylene)]bis- as a chemical intermediate has also been evaluated. Due to its biodegradable nature and low toxicity profile, it is considered an environmentally friendly alternative to traditional phosphorus-based compounds. This makes it an attractive choice for industrial applications where sustainability is a key concern.

The future prospects for this compound are promising. Ongoing research aims to expand its utility in various fields by developing new synthetic methodologies and exploring novel applications. Collaborative efforts between academia and industry are expected to accelerate the translation of laboratory findings into practical applications.